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Compound of Interest

Compound Name: (Rac)-NNC 55-0396

Cat. No.: B8082289

This guide provides crucial safety protocols and logistical procedures for the handling and
disposal of (Rac)-NNC 55-0396, a selective T-type calcium channel blocker used in
neurological disease research.[1] While some safety data sheets (SDS) classify this compound
as not a hazardous substance or mixture, adherence to standard laboratory safety practices
and the use of personal protective equipment are essential to ensure a safe research
environment.[2]

Personal Protective Equipment (PPE) and
Engineering Controls

Proper PPE and engineering controls are the first line of defense against potential exposure.
The following should be implemented when handling (Rac)-NNC 55-0396:
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Control Type Recommendation

Handle in a well-ventilated area. The use of a

chemical fume hood is recommended to
Engineering Controls minimize inhalation exposure.[2][3] An

accessible safety shower and eye wash station

should be readily available.[2]

Wear safety glasses with side shields or

Eye Protection
goggles.

Wear chemical-impermeable gloves (e.qg., nitrile

Hand Protection
gloves).[3]

Body Protection Wear a standard laboratory coat.[3]

If handling large quantities or if dust/aerosol
Respiratory Protection formation is likely, a NIOSH-approved respirator

may be necessary.

Operational Plan for Handling

A systematic approach to handling (Rac)-NNC 55-0396, from preparation to disposal, is critical
for safety and experimental integrity.

[EEN

. Preparation and Weighing:

Before handling, ensure all necessary PPE is worn correctly.

Weigh the compound in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of any dust particles.

Avoid the formation of dust and aerosols.[3]

2. Dissolution:

(Rac)-NNC 55-0396 is soluble in water up to 25 mM.[4]
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» When preparing solutions, add the solvent to the solid compound slowly to prevent
splashing.

« If using water as the stock solution, it is recommended to filter and sterilize it with a 0.22 pm
filter before use.[1]

3. Experimental Use:

o Clearly label all containers with the compound name, concentration, and date of preparation.
e Avoid contact with skin and eyes.[3]

« If skin or eye contact occurs, follow the first aid procedures outlined below.

4. Storage:

» Store the solid compound in a tightly sealed container in a cool, well-ventilated area, away
from direct sunlight.[2]

 Recommended storage temperature for the solid is -20°C.[2]

e For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month in a
sealed container, away from moisture.[2]

Emergency and First Aid Procedures

In the event of an exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen or artificial respiration.

Seek immediate medical attention.[2][3]

Immediately remove contaminated clothing.
Wash the affected area thoroughly with soap

Skin Contact ) )
and plenty of water. Seek medical attention.[2]

[3]

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper
Eye Contact and lower eyelids. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[2][3]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[2][3]

Spill and Disposal Plan

Proper management of spills and waste is essential to prevent environmental contamination
and accidental exposure.

Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear full personal protective equipment, including respiratory protection if necessary.[2]

For liquid spills, absorb the solution with an inert, non-combustible material such as diatomite
or universal binders.[2]

For solid spills, carefully sweep or scoop the material to avoid creating dust.
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o Decontaminate the spill area and any equipment used for cleanup by scrubbing with alcohol.

[2]
o Collect all contaminated materials in a suitable, sealed container for disposal.[3]
Disposal:

» Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

e Do not allow the product to enter drains or watercourses.[2]

Post-Experiment

Store Remaining Compound
{ D inate Workspace }—D{ Dispose of Waste

Experimentation Emergency Procedures

]
Dissolve Compound }—P{ Perform Experiment J‘

A

}

Clean & Decontaminate

Prepiration

) @
]
i
i
i
T
i
Personal Exposure Eollow First Aid l Don PPE Weigh Compound in Fume Hood

Click to download full resolution via product page

Caption: Workflow for the safe handling of (Rac)-NNC 55-0396.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8082289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

